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For Immediate Implementation by Laboratory and Clinical Professionals

The proper disposal of unused, expired, or unwanted Qsymia (phentermine and topiramate
extended-release capsules), a Schedule IV controlled substance, is a critical component of
laboratory safety, clinical trial management, and environmental protection. Adherence to
established protocols prevents drug diversion, accidental exposure, and ecological
contamination. This document provides essential, step-by-step guidance for the safe and
compliant disposal of Qsymia.

While the official U.S. Food and Drug Administration (FDA) medication guide for Qsymia does
not provide specific disposal instructions, the established guidelines for the disposal of
controlled substances should be followed.[1][2] The primary recommendation is to utilize drug
take-back programs.[3][4][5][6] If such programs are not accessible, at-home disposal methods
are permissible.[3][4][7][8]

Comparative Analysis of Qsymia Disposal
Methodologies
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The following table summarizes the recommended disposal options for Qsymia, outlining the

key logistical and safety considerations for each.

Disposal Method

Logistical Requirements

Safety & Compliance
Considerations

Drug Take-Back Programs

Locate an authorized collection
site (e.g., retail pharmacies,
hospitals, clinics, law
enforcement agencies).
Transport the medication to the

site.

This is the preferred and most
secure method. Ensures
permanent and safe
destruction by authorized
personnel. Minimizes risk of
diversion and environmental
impact. The U.S. Drug
Enforcement Administration
(DEA) sponsors National
Prescription Drug Take Back

Days.

Mail-Back Programs

Obtain a pre-paid, pre-
addressed mail-back envelope
from a pharmacy or other
authorized distributor. Place
the medication in the envelope

and mail it.

A convenient option when a
take-back site is not readily
available. Envelopes are
designed for the safe and
secure transport of controlled
substances to an authorized

disposal facility.

At-Home Disposal (when take-

back is unavailable)

Household trash, undesirable
substance (e.g., coffee
grounds, cat litter), sealable

bag or container.

Follow a specific multi-step
procedure to render the
medication non-retrievable and
safe for household trash.
Reduces the risk of accidental
ingestion by humans or

animals.

Experimental Protocols for At-Home Qsymia

Disposal
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In the absence of a readily available drug take-back program, the following protocol must be
strictly adhered to for the at-home disposal of Qsymia. This procedure is designed to render
the medication unpalatable and less accessible.

Objective: To safely and securely dispose of unwanted Qsymia capsules in household trash.

Materials:

Unwanted Qsymia capsules

An undesirable, absorbent substance (e.g., used coffee grounds, dirt, cat litter)

A sealable plastic bag or an empty container with a lid (e.g., an empty margarine tub)

Permanent marker or duct tape
Procedure:

o Removal from Original Container: Carefully remove the Qsymia capsules from their original
packaging. Do not crush the capsules.[7]

e Mixing with Undesirable Substance: Place the intact capsules into a sealable plastic bag or
container. Add a sufficient amount of an undesirable substance, such as used coffee grounds
or cat litter, to mix with the medication.[3][5][6][7]

o Sealing the Mixture: Seal the bag or container securely to prevent leakage of the medication
and mixture.[3][5][7]

e Disposal in Household Trash: Place the sealed container in your household trash.[3][5][7]

o Redaction of Personal Information: Before disposing of the original prescription bottle,
remove or obscure all personally identifiable information from the label using a permanent
marker or duct tape to protect your privacy.[3][7]

Note: Qsymia is not on the FDA's "flush list."[4] Do not flush Qsymia down the toilet or drain
unless specifically instructed to do so by a healthcare professional, as this can have adverse
environmental effects.[5][8]
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Visualizing the Qsymia Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Qsymia.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Qsymia.

By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of Qsymia, thereby upholding their commitment to
public health and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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